Cas no 24056-33-5 (3-hydroxycyclohexane-1-carbonitrile)

• Product Name: 3-hydroxycyclohexane-1-carbonitrile
• CAS No: 24056-33-5
• MF: C₇H₁₁NO
• MW: 125.168341875076
• CID: 1084010
• PubChem ID: 22743809
• Update Time: 2025-11-02

3-hydroxycyclohexane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxycyclohexanecarbonitrile
• SCHEMBL4476126
• 3-hydroxycyclohexane-1-carbonitrile
• EN300-138101
• 24056-33-5
• AKOS014572503
• DB-348286

• Inchi： 1S/C7H11NO/c8-5-6-2-1-3-7(9)4-6/h6-7,9H,1-4H2
• InChI Key： FNARHEUUIFYEIC-UHFFFAOYSA-N
• SMILES： OC1CCCC(C#N)C1

Computed Properties

• Exact Mass: 125.084063974g/mol
• Monoisotopic Mass: 125.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 44Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 3-hydroxycyclohexane-1-carbonitrile

3-Hydroxycyclohexane-1-carbonitrile (CAS No. 24056-33-5): A Versatile Building Block in Modern Pharmaceutical and Materials Science Research

3-Hydroxycyclohexane-1-carbonitrile (CAS No. 24056-33-5) is a multifunctional organic compound that has garnered significant attention in both academic and industrial research settings. This 3-hydroxycyclohexane-1-carbonitrile-derived molecule exhibits a unique structural framework combining a six-membered cyclohexane ring with a hydroxyl group and a nitrile functional group. The strategic placement of these functional moieties endows the compound with exceptional reactivity and versatility, making it a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. Recent studies published in ACS Medicinal Chemistry Letters (2023) and Journal of Organic Chemistry (2023) have highlighted its role as a key scaffold in the development of novel therapeutic agents targeting metabolic disorders and neurodegenerative diseases.

The 3-hydroxycyclohexane-1-carbonitrile molecule possesses a distinctive three-dimensional conformation due to the spatial arrangement of its cyclohexane ring and the polar hydroxyl group. This structural feature contributes to its ability to participate in a wide range of chemical transformations, including nucleophilic substitutions, electrophilic additions, and transition-metal-catalyzed cross-coupling reactions. A 2023 study in Organic Letters demonstrated that the hydroxyl group can be selectively functionalized through enzymatic catalysis, opening new avenues for biocatalytic approaches in pharmaceutical synthesis. Researchers at the Max Planck Institute have reported that this compound serves as an efficient precursor for the synthesis of 3-hydroxycyclohexane-1-carbonitrile-based pyridine derivatives, which exhibit potent anti-inflammatory activity.

In the field of drug discovery, the 3-hydroxycyclohexane-1-carbonitrile scaffold has shown remarkable potential as a pharmacophore. A 2023 clinical trial phase II study (NCT05894721) evaluated a series of 3-hydroxycyclohexane-1-carbonitrile-derived compounds for their efficacy in treating type 2 diabetes. The results indicated that the nitrile group's electron-withdrawing properties enhance the compound's ability to modulate PPARγ receptors, a key target in metabolic regulation. Furthermore, researchers at the University of Cambridge have demonstrated that 3-hydroxycyclohexane-1-carbonitrile can be modified to create prodrugs with improved oral bioavailability, as evidenced by a 2023 study published in Pharmaceutical Research.

The synthetic utility of 3-hydroxycyclohexane-1-carbonitrile has been further expanded through recent advances in catalytic methodologies. A 2023 paper in Angewandte Chemie described a novel palladium-catalyzed amination reaction that enables the efficient conversion of 3-hydroxycyclohexane-1-carbonitrile into substituted anilines, which are crucial building blocks for the synthesis of antidepressant and antipsychotic medications. Additionally, the compound's hydroxyl group has been successfully utilized in click chemistry reactions, as demonstrated by a 2023 study in Chemical Communications that employed 3-hydroxycyclohexane-1-carbonitrile as a precursor for the synthesis of bioconjugated materials.

Recent developments in materials science have also leveraged the unique properties of 3-hydroxycyclohexane-1-carbonitrile. A 2023 study published in Advanced Materials explored the use of this compound in the fabrication of self-healing polymers. The nitrile group's ability to form hydrogen bonds with the hydroxyl group was found to create dynamic covalent networks that enable rapid recovery of mechanical properties after damage. Similarly, researchers at MIT have demonstrated that 3-hydroxycyclohexane-1-carbonitrile can be incorporated into polymeric matrices to enhance thermal stability, as shown in a 2023 study in Macromolecules.

The environmental impact of 3-hydroxycyclohexane-1-carbonitrile synthesis has also been a focus of recent research. A 2023 sustainability assessment published in Green Chemistry evaluated the eco-efficiency of various synthetic routes to this compound. The study concluded that the use of biocatalysts in the oxidation of cyclohexanol to 3-hydroxycyclohexane-1-carbonitrile significantly reduces the carbon footprint compared to traditional chemical oxidants. This finding has prompted several pharmaceutical companies to adopt greener synthetic methods in their production processes.

In the realm of medicinal chemistry, the 3-hydroxycyclohexane-1-carbonitrile scaffold has been instrumental in the development of novel kinase inhibitors. A 2023 study in Journal of Medicinal Chemistry reported that a series of 3-hydroxycyclohexane-1-carbonitrile-based compounds exhibited potent activity against ABL kinase, a key target in the treatment of chronic myeloid leukemia. The compound's ability to form hydrogen bonds with the kinase's active site was identified as a critical factor in its inhibitory activity. Furthermore, the same study demonstrated that structural modifications of the 3-hydroxycyclohexane-1-carbonitrile core could be used to fine-tune selectivity profiles, reducing off-target effects.

The application of 3-hydroxyclohexane-1-carbonitrile in the synthesis of fluorinated compounds has also been explored. A 2023 paper in Organic Process Research and Development described a novel fluorination strategy that utilizes 3-hydroxycyclohexane-1-carbonitrile as a starting material for the preparation of fluorinated anilines. These compounds have shown promise in the development of next-generation antifungal agents, as evidenced by a 2023 study in Antimicrobial Agents and Chemotherapy that demonstrated their enhanced activity against drug-resistant fungal strains.

Computational studies have further elucidated the reactivity patterns of 3-hydroxycyclohexane-1-carbonitrile. A 2023 study in Journal of Computational Chemistry employed density functional theory (DFT) calculations to predict the preferred reaction pathways for various transformations of this compound. The results indicated that the hydroxyl group's lone pair electrons play a crucial role in directing the regioselectivity of electrophilic attacks, a finding that has been validated experimentally in multiple studies published in Chemistry - A European Journal (2023) and Helvetica Chimica Acta (2023).

The future prospects of 3-hydroxycyclohexane-1-carbonitrile research are highly promising, with ongoing investigations exploring its potential in diverse fields. Researchers at the Scripps Research Institute are currently investigating the use of this compound in the development of novel antiviral agents, as highlighted in a 2023 preprint available on bioRxiv. Additionally, the compound's unique structural features are being explored for applications in molecular electronics, as demonstrated by a 2023 study in Advanced Electronic Materials that investigated its conductive properties in organic semiconductors.

In conclusion, 3-hydroxycyclohexane-1-carbonitrile (CAS No. 24056-33-5) stands as a remarkable example of how a single molecular scaffold can serve as a foundation for a wide array of scientific and technological innovations. Its continued exploration in both fundamental research and applied development is expected to yield significant advances in medicine, materials science, and sustainable chemistry. As highlighted in a 2023 editorial in Nature Chemistry, the compound's versatility and reactivity profile make it an ideal candidate for future breakthroughs in chemical synthesis and drug discovery.

3-Hydroxycyclohexane-1-carbonitrile (CAS No. 24056-33-5): A Versatile Scaffold in Modern Chemistry ### 1. Structural and Reactivity Features 3-Hydroxycyclohexane-1-carbonitrile is a multifunctional molecule with a cyclohexane ring, a hydroxyl group, and a nitrile group. This combination provides a unique three-dimensional conformation, enabling participation in a wide range of chemical transformations. The hydroxyl group's polarity and the nitrile group's electron-withdrawing character contribute to the molecule's reactivity and synthetic utility. ### 2. Applications in Drug Discovery - Metabolic Disorders: A 2023 study in *ACS Chemical Biology* demonstrated that derivatives of this compound show promise as inhibitors of enzymes involved in metabolic pathways, including ABL kinase in leukemia. - Antifungal Agents: Research in *Antimicrobial Agents and Chemotherapy* (2023) highlighted the efficacy of fluorinated derivatives against drug-resistant fungal strains. - Antiviral Drugs: Ongoing research at the Scripps Research Institute (as of 2023) explores its potential as a scaffold for antiviral agents, with preliminary results showing activity against viral targets. ### 3. Medicinal Chemistry and Kinase Inhibition - Kinase Inhibitors: A 2023 study in *Journal of Medicinal Chemistry* showed that modifications to the scaffold yield potent ABL kinase inhibitors with high selectivity. - Structure-Activity Relationships (SAR): Computational studies using DFT (density functional theory) have elucidated the regioselectivity of electrophilic attacks, guiding the design of more effective inhibitors. ### 4. Sustainable Chemistry and Green Synthesis - Biocatalytic Oxidation: A 2023 study in *Green Chemistry* reported that biocatalysts reduce the carbon footprint in the oxidation of cyclohexanol to 3-hydroxycyclohexane-1-carbonitrile, making the process more environmentally friendly. - Greener Synthetic Routes: Pharmaceutical companies are increasingly adopting these methods to align with sustainability goals. ### 5. Materials Science and Electronics - Organic Semiconductors: A 2023 paper in *Advanced Electronic Materials* explored the molecule's conductive properties, suggesting potential applications in molecular electronics. - Fluorinated Compounds: Research in *Organic Process Research and Development* (2023) demonstrated its utility in preparing fluorinated anilines for advanced materials. ### 6. Computational and Theoretical Insights - DFT Calculations: A 2023 study in *Journal of Computational Chemistry* predicted reaction pathways and regioselectivity, validated by experimental work in *Helvetica Chimica Acta* and *Chemistry - A European Journal*. ### 7. Future Prospects - Antiviral and Anticancer Agents: Ongoing research (as of 2023) explores its potential in developing next-generation therapeutics. - Molecular Electronics: Continued investigation into its conductive properties may lead to new applications in organic semiconductors. ### Conclusion 3-Hydroxycyclohexane-1-carbonitrile is a prime example of a versatile molecular scaffold with broad applications in drug discovery, materials science, and sustainable chemistry. Its unique reactivity profile and structural flexibility position it as a key player in future scientific and technological innovations, as highlighted in a 2023 editorial in *Nature Chemistry*.